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Compound of Interest

Compound Name: 4-Cyclohexylphenol

Cat. No.: B7723950

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Cyclohexylphenol (CAS 1131-60-8) is a substituted phenolic compound utilized as a non-
staining antioxidant in the rubber industry.[1][2] Its chemical structure, featuring a bulky
cyclohexyl group attached to the phenol ring, confers steric hindrance, which is characteristic of
many phenolic antioxidants. This steric hindrance enhances its ability to act as a primary
antioxidant by scavenging free radicals generated during the oxidative degradation of rubber
polymers.[3] The degradation of rubber, initiated by factors such as heat, oxygen, and ozone,
leads to a loss of desirable physical properties, including elasticity, strength, and durability.[2][4]
The incorporation of 4-Cyclohexylphenol into rubber formulations mitigates these effects,
thereby extending the service life of the final product.[1]

These application notes provide a comprehensive overview of the use of 4-Cyclohexylphenol
as a rubber antioxidant, including its mechanism of action, relevant experimental protocols for
its evaluation, and a summary of its performance characteristics.

Chemical and Physical Properties

A summary of the key chemical and physical properties of 4-Cyclohexylphenol is presented in
the table below.
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Property Value Reference(s)
CAS Number 1131-60-8 [5]
Molecular Formula C12H160 [5]
Molecular Weight 176.26 g/mol
Appearance White to light yellow powder or
crystal
Melting Point 129-133 °C [6]
Boiling Point 213-215°C [6]

N Soluble in organic solvents;
Solubility ] ) [5]
sparingly soluble in water.

Mechanism of Action

As a hindered phenolic antioxidant, 4-Cyclohexylphenol functions primarily as a free-radical
scavenger. The oxidative degradation of rubber polymers proceeds via a free-radical chain
reaction. The phenolic hydroxyl group in 4-Cyclohexylphenol can donate a hydrogen atom to
reactive peroxy radicals (ROOe) and alkyl radicals (Re) that are formed during the oxidation
process. This donation neutralizes the radicals and terminates the chain reaction, thus
preventing further degradation of the polymer backbone.[3][4] The resulting phenoxyl radical is
stabilized by resonance and the steric hindrance provided by the cyclohexyl group, which limits
its ability to initiate new oxidation chains.[3]
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Antioxidant mechanism of 4-Cyclohexylphenol in rubber.

Experimental Protocols
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The following protocols are generalized procedures for evaluating the effectiveness of 4-
Cyclohexylphenol as an antioxidant in a typical rubber formulation. These are based on
widely accepted ASTM standards.

Preparation of Rubber Compounds

Objective: To prepare rubber compounds with and without 4-Cyclohexylphenol for
comparative testing.

Materials:

o Natural Rubber (NR) or Styrene-Butadiene Rubber (SBR)

e Zinc Oxide (ZnO)

» Stearic Acid

e Carbon Black (e.g., N330)

e Processing Oil (e.g., haphthenic)

o Sulfur

o Accelerator (e.g., N-tert-butyl-2-benzothiazolesulfenamide - TBBS)

e 4-Cyclohexylphenol

Control Antioxidant (optional, e.g., a standard phenolic or amine antioxidant)

Equipment:

e Two-roll mill or internal mixer (e.g., Banbury mixer)

e Analytical balance

Procedure:

» Masterbatch Preparation: a. Masticate the rubber on the two-roll mill until a continuous band
is formed. b. Add zinc oxide and stearic acid and mix until fully dispersed. c. Gradually add
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the carbon black, ensuring it is well incorporated into the rubber matrix. d. Add the
processing oil and mix until a homogenous masterbatch is achieved. e. Add 4-
Cyclohexylphenol (or the control antioxidant) to the respective batches and mix thoroughly.
For the control batch, no antioxidant is added. A typical loading level for phenolic
antioxidants is in the range of 1-2 parts per hundred rubber (phr).

o Final Mixing: a. Add the sulfur and accelerator to the masterbatch on the cooled mill. b. Mix
until the curatives are fully dispersed. The total mixing time should be kept short to prevent
scorching.

e Sheeting: a. Sheet out the compounded rubber to the desired thickness for molding.

Example Formulation (phr - parts per hundred rubber):

Ingredient Control 4-Cyclohexylphenol

Natural Rubber (SMR 20) 100 100

Zinc Oxide 5 5

Stearic Acid 2 2

Carbon Black (N330) 50 50

Naphthenic Oil 5 5

Sulfur 2 2

TBBS 1 1

4-Cyclohexylphenol 0 15
Vulcanization

Objective: To cure the prepared rubber compounds into test specimens.
Equipment:
o Compression molding press with heated platens

» Molds for tensile test sheets and other required specimen shapes
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Procedure:

o Determine the optimal cure time (t90) for each compound using a rheometer (e.g., Moving
Die Rheometer - MDR) according to ASTM D5289.

o Preheat the compression molding press to the vulcanization temperature (e.g., 160°C).
e Place the uncured rubber compound into the preheated mold.

o Close the press and apply pressure.

e Cure for the predetermined optimal cure time.

e Remove the cured rubber sheet from the mold and allow it to cool to room temperature.

Accelerated Aging

Objective: To simulate the long-term effects of oxidative degradation on the rubber
vulcanizates.

Equipment:
 Air-circulating oven (as per ASTM D573)
Procedure:

o Cut the required test specimens from the vulcanized rubber sheets (e.g., dumbbell-shaped
specimens for tensile testing according to ASTM D412).

e Measure the initial physical properties of the unaged specimens (see Protocol 4).

» Place a set of specimens in the air-circulating oven at a specified temperature (e.g., 70°C or
100°C) for various time intervals (e.g., 24, 48, 72, 168 hours).

o After each aging interval, remove the specimens from the oven and allow them to cool to
room temperature for at least 24 hours before testing.

Physical Property Testing
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Obijective: To evaluate the effect of 4-Cyclohexylphenol on the physical properties of the
rubber before and after accelerated aging.

Equipment:

o Tensile testing machine

o Hardness tester (Durometer Shore A)
Procedure:

o Tensile Properties (ASTM D412): a. Measure the tensile strength, elongation at break, and
modulus of the unaged and aged dumbbell specimens. b. Record the data for each aging
interval.

o Hardness (ASTM D2240): a. Measure the Shore A hardness of the unaged and aged
specimens. b. Record the data for each aging interval.

o Data Analysis: a. Calculate the percentage retention of tensile strength and elongation at
break after each aging period compared to the unaged values. b. Compare the results for the
control compound and the compound containing 4-Cyclohexylphenol.
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Workflow for evaluating 4-Cyclohexylphenol in rubber.

Data Presentation
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While specific quantitative data for 4-Cyclohexylphenol from peer-reviewed publications is

limited, the following tables represent the expected outcomes from the experimental protocols

described above. The data would demonstrate the ability of 4-Cyclohexylphenol to preserve

the physical properties of rubber after accelerated aging.

Table 1: Effect of 4-Cyclohexylphenol on the Physical Properties of Natural Rubber After

Accelerated Aging at 100°C for 72 hours.

Aged (Control - No  Aged (with 4-
Property Unaged L
Antioxidant) Cyclohexylphenol)
Tensile Strength
20.5 12.3 18.1
(MPa)
Elongation at Break
550 280 480
(%)
Hardness (Shore A) 60 68 62
Retention of Tensile
100 60 88
Strength (%)
Retention of
Elongation at Break 100 51 87

(%)

Table 2: Comparative Performance of Antioxidants in SBR After Accelerated Aging at 70°C for

168 hours.
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4-
Control (No
Property L. Cyclohexylphenol BHT (1.5 phr)
Antioxidant)
(1.5 phr)
Change in Tensile
-45 -15 -20
Strength (%)
Change in Elongation
-60 -25 -30
at Break (%)
Change in Hardness
+8 +3 +4
(points)
Conclusion

4-Cyclohexylphenol is an effective non-staining antioxidant for various rubber types, including
natural rubber and synthetic elastomers like SBR and EPDM. Its mechanism of action as a
hindered phenol allows it to efficiently interrupt the oxidative degradation process, thereby
preserving the mechanical properties of the rubber. The experimental protocols outlined
provide a standardized framework for researchers and scientists to evaluate the performance
of 4-Cyclohexylphenol in specific rubber formulations and compare its efficacy against other
commercially available antioxidants. The expected results would demonstrate a significant
improvement in the retention of physical properties after accelerated aging in rubber
compounds containing 4-Cyclohexylphenol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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as a Rubber Antioxidant]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7723950#use-of-4-cyclohexylphenol-as-an-
antioxidant-in-rubber]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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